2-[[4-(Dimethylamino)phenyl]azo]-6-methoxy-3-methylbenzothiazolium chloride

Specification

• CAS No.: 29767-87-1
• Molecular Formula: C17H19N4OS.Cl; C17H19ClN4OS
• Molecular Weight: 362.9 g/mol
• IUPAC Name: 4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N,N-dimethylaniline;chloride
• Standard InChI: InChI=1S/C17H19N4OS.ClH/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17;/h5-11H,1-4H3;1H/q+1;/p-1
• Standard InChI Key: YVYBKHKPPKMNDB-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NC3=CC=C(C=C3)N(C)C.[Cl-]

Introduction

2-[[4-(Dimethylamino)phenyl]azo]-6-methoxy-3-methylbenzothiazolium chloride is a synthetic organic compound belonging to the benzothiazolium class, characterized by its complex structure that includes azo and methoxy groups. It is primarily recognized for its vibrant coloration and potential applications in dyeing and biological research. The compound's molecular formula is C17H19ClN4OS, and its molecular weight is approximately 362.9 g/mol, as reported by BOC Sciences.

Synthesis and Preparation

The synthesis of 2-[[4-(Dimethylamino)phenyl]azo]-6-methoxy-3-methylbenzothiazolium chloride typically involves a multi-step process. While specific reagents and conditions may vary, the general approach includes the formation of the benzothiazolium core followed by azo coupling with a dimethylaminophenyl diazonium salt. Detailed protocols may differ among research groups, depending on the desired yield and purity.

Applications and Research

This compound is of interest in various scientific applications due to its structural properties and potential biological activities. It falls under the category of azo dyes, which are widely used in textile dyeing and biological staining. Additionally, its interactions with biological systems are being studied to understand its safety profile and potential toxicological effects.

Application Area	Description
Dye Chemistry	Used in textile dyeing due to its vibrant coloration.
Biological Research	Studied for interactions with biological systems and potential biological activities.

Comparison with Similar Compounds

Several compounds exhibit structural similarities to 2-[[4-(Dimethylamino)phenyl]azo]-6-methoxy-3-methylbenzothiazolium chloride. These include other azo dyes and benzothiazolium derivatives, each with unique properties and applications.

Compound Name	Chemical Formula	Key Features
1,3-Benzenediamine, 4-(phenylazo)-monohydrochloride	C13H14N4Cl	Known for vibrant colors; used in textile dyes.
Phenazinium, 3-(dimethylamino)-7-[[4-(dimethylamino)phenyl]azo]-5-phenyl-, chloride	C19H22N4Cl	Exhibits antimicrobial properties; used in dye applications.
Benzothiazolium, 2-[[4-(diethylamino)phenyl]azo]-3-methyl-, (T-4)-tetrachlorozincate(2-)	C18H20N2S	Used in specialized dyeing processes; unique metal coordination.

Safety and Toxicological Considerations

Azo compounds, including 2-[[4-(Dimethylamino)phenyl]azo]-6-methoxy-3-methylbenzothiazolium chloride, are known to have potential health risks. Interaction studies are crucial for understanding their safety profiles and potential toxicological effects. These studies involve assessing how the compound behaves in biological systems and interacts with other chemical entities.